Cas no 1715031-79-0 ()

1715031-79-0 structure
structure
Product Name:
CAS No:1715031-79-0
MF:C5H7BrN2
MW:178.044965028763
CID:6769636
PubChem ID:118056001
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C5H7BrN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3/i2D3
    • InChI Key: YWTIJBYUQXQACR-BMSJAHLVSA-N
    • SMILES: BrC1C=NN(C([2H])([2H])[2H])C=1C

Computed Properties

  • Exact Mass: 176.99809g/mol
  • Monoisotopic Mass: 176.99809g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.8Ų
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